Cas no 128312-69-6 (2-bromo-1-cyclobutylethanone)

2-bromo-1-cyclobutylethanone is a versatile organic compound characterized by its bromo-substituted cyclobutyl group and a ketone functional group. Its structural complexity and unique physical properties make it a valuable reagent in organic synthesis. The bromo group facilitates substitution reactions, while the cyclobutyl moiety contributes to its stability and reactivity. This compound is highly sought after for its potential in constructing complex organic molecules and pharmaceuticals.

2-bromo-1-cyclobutylethanone structure

Product Name:2-bromo-1-cyclobutylethanone

CAS No:128312-69-6

MF:C₆H₉BrO

MW:177.039061307907

MDL:MFCD11847541

CID:103020

PubChem ID:11062940

Update Time:2025-06-25

2-bromo-1-cyclobutylethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-bromo-1-cyclobutyl-
- 2-bromo-1-cyclobutyl-1-ethanone
- 2-Bromo-1-cyclobutylethanone
- Ethanone, 2-bromo-1-cyclobutyl- (9CI)
- (E) 2-Bromo-1-cyclobutyl-1-ethanone
- 2-BROMO-N-CYCLOPROPYL-ACETAMIDE
- Acetamide, 2-bromo-N-cyclopropyl-
- AGN-PC-015I6E
- Brommethyl-cyclobutyl-keton
- bromoacetylchloride
- bromoacetylcyclobutane
- bromomethyl cyclobutyl ketone
- KB-87187
- SureCN2596783
- AKOS017349822
- EN300-103803
- P18349
- Ethanone, 2-bromo-1-cyclobutyl-
- 128312-69-6
- MFCD11847541
- ODPHLRQTQFMNJQ-UHFFFAOYSA-N
- PB40207
- SY140940
- SCHEMBL477153
- Ethanone,2-bromo-1-cyclobutyl-(9ci)
- BS-12978
- CS-0210596
- 2-bromo-1-cyclobutylethan-1-one
- DB-364694
- 2-bromo-1-cyclobutylethanone
- MDL： MFCD11847541
- Inchi： 1S/C6H9BrO/c7-4-6(8)5-2-1-3-5/h5H,1-4H2
- InChI Key： ODPHLRQTQFMNJQ-UHFFFAOYSA-N
- SMILES： BrCC(C1CCC1)=O

Computed Properties

Exact Mass: 175.98367
Monoisotopic Mass: 175.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 96.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-bromo-1-cyclobutylethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B421940-10mg	2-bromo-1-cyclobutylethan-1-one	128312-69-6		10mg	$ 70.00	2022-06-07
TRC	B421940-50mg	2-bromo-1-cyclobutylethan-1-one	128312-69-6		50mg	$ 230.00	2022-06-07
TRC	B421940-100mg	2-bromo-1-cyclobutylethan-1-one	128312-69-6		100mg	$ 365.00	2022-06-07
Apollo Scientific	OR304358-1g	2-Bromo-1-cyclobutylethanone	128312-69-6		1g	£251.00	2023-09-02
Apollo Scientific	OR304358-5g	2-Bromo-1-cyclobutylethanone	128312-69-6		5g	£713.00	2023-09-02
Apollo Scientific	OR304358-10g	2-Bromo-1-cyclobutylethanone	128312-69-6		10g	£1174.00	2023-09-02
abcr	AB274652-1 g	2-Bromo-1-cyclobutylethanone; .	128312-69-6		1 g	€289.50	2023-07-20
Chemenu	CM328979-1g	2-bromo-1-cyclobutylethanone	128312-69-6	95%+	1g	$146	2024-08-02
Chemenu	CM328979-5g	2-bromo-1-cyclobutylethanone	128312-69-6	95%+	5g	$431	2024-08-02
Chemenu	CM328979-10g	2-bromo-1-cyclobutylethanone	128312-69-6	95%+	10g	$723	2024-08-02